BENGHE Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Laboratory: Proper Disposal
of 3,5-Dinitrosalicylic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,5-Dinitrosalicylic acid

Cat. No.: B1666277

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. The proper handling and disposal of chemicals like 3,5-
Dinitrosalicylic acid (DNSA) are critical components of laboratory safety protocols. Adherence
to these procedures minimizes risks and ensures compliance with regulatory standards.

3,5-Dinitrosalicylic acid is a hazardous chemical that is harmful if swallowed and can cause
serious eye damage, as well as skin and respiratory irritation[1][2][3]. Due to its hazardous
nature, it is imperative to follow strict guidelines for its disposal. Improper disposal can lead to
environmental contamination and potential harm to human health.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is essential to be equipped with the appropriate
Personal Protective Equipment (PPE). This includes, but is not limited to, chemical-resistant
gloves, safety goggles or a face shield, and a lab coat[4]. All handling of 3,5-Dinitrosalicylic
acid should be conducted in a well-ventilated area, preferably within a chemical fume hood[3]

[4].

In the event of a spill, minor spills should be managed by removing all ignition sources and
cleaning the area with dry methods to prevent the generation of dust. The spilled material
should be collected and placed in a suitable, labeled container for disposal[4]. For major spills,
the area should be evacuated, and emergency responders should be notified[4].

Step-by-Step Disposal Protocol
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The disposal of 3,5-Dinitrosalicylic acid must be carried out in accordance with local, state,
and federal regulations[4][5]. It is classified as hazardous waste and should never be disposed
of down the drain or in regular trash[2][3].

o Waste Collection: Collect all 3,5-Dinitrosalicylic acid waste, including contaminated
materials like paper towels and gloves, in a designated, clearly labeled, and sealed
container.

o Labeling: The waste container must be labeled as "Hazardous Waste" and should clearly
identify the contents as "3,5-Dinitrosalicylic Acid."

o Storage: Store the sealed hazardous waste container in a designated, secure, and well-
ventilated area, away from incompatible materials.

» Professional Disposal: Arrange for the collection of the hazardous waste by a licensed and
certified chemical waste disposal company. Adhere to all institutional and regulatory
procedures for waste handover.

Hazard and Transportation Information

The following table summarizes the key hazard classifications and transportation details for
3,5-Dinitrosalicylic acid.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1666277?utm_src=pdf-body
https://datasheets.scbt.com/sc-214181.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-35DINITROSALICYLIC-ACID-CASNO-609-99-03481-EN.aspx
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/105430-SDS-EN.pdf
https://www.carlroth.com/medias/SDB-227C-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDc1NDB8YXBwbGljYXRpb24vcGRmfGFEQTJMMmczWVM4NU1UZzFORE15TmpBd05qQTJMMU5FUWw4eU1qZERYMGRDWDBWT0xuQmtaZ3wzNzIxODI2ODlhM2RjNzZlMjdmMDY1NTllZjYzYjRmOTNjNWRlMjc4Yzg0OGVjNWMyNzg3ZGRmZTRlMzM3YTc0
https://www.benchchem.com/product/b1666277?utm_src=pdf-body
https://www.benchchem.com/product/b1666277?utm_src=pdf-body
https://www.benchchem.com/product/b1666277?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Identifier

Classification

Details

GHS Hazard Statements

H302, H315, H318, H335

Harmful if swallowed, Causes
skin irritation, Causes serious
eye damage, May cause
respiratory irritation.[2][3][6]

UN Number

UN 1325 or UN 3261

Varies by specific formulation

and transport regulations.[2]

Proper Shipping Name

Flammable solids, organic,
n.o.s. (2-hydroxy-3,5-
dinitrobenzoic acid) or
Corrosive solid, acidic, organic,

n.o.s. (3,5-Dinitrosalicylic acid)

Dependent on the specific

hazards identified for transport.

[2]

Transport Hazard Class

4.1 (Flammable Solid) or 8

(Corrosive)

Classification for transportation

purposes.[2]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3,5-

Dinitrosalicylic acid.
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Gdentify 3,5-Dinitrosalicylic Acid Waste)

:

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Designated, Labeled Container

Securely Seal the Container

Store in a Secure,
Well-Ventilated Area

Arrange for Professional
Hazardous Waste Disposal

Document Waste Transfer

Figure 1: 3,5-Dinitrosalicylic Acid Disposal Workflow

Click to download full resolution via product page

Caption: Disposal workflow for 3,5-Dinitrosalicylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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